Cas no 514816-08-1 (methyl(trimethyl-1H-pyrazol-4-yl)methylamine)
514816-08-1 structure
Product name:methyl(trimethyl-1H-pyrazol-4-yl)methylamine
methyl(trimethyl-1H-pyrazol-4-yl)methylamine Properties
Names and Identifiers
-
- N-Methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine
- 1,3,5-Trimethyl-N-methyl-4-pyrazolemethanamine
- N-methyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine
- N-METHYL-N-[(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)-METHYL]AMINE
- methyl(trimethyl-1H-pyrazol-4-yl)methylamine
- ALBB-000082
- N-methyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine hydrochloride
- EN300-63414
- N-Methyl(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine #
- 514816-08-1
- DTXSID20342191
- Methyl-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-amine
- Methanamine, N-(1,3,5-trimethyl-4-pyrazolylmethyl)-
- MFCD02056512
- F2169-0311
- SCHEMBL3008507
- N-methyl-1-(1,3,5-trimethylpyrazol-4-yl)methanamine
- DB-014938
- AKOS000304086
- methyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine
- methyl[(1,3,5-trimethylpyrazol-4-yl)methyl]amine
- methyl[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine
- DBORGGVCQYVMEP-UHFFFAOYSA-N
- LS-01050
- N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine
- CS-0282545
- N-Methyl-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)methanamine, AldrichCPR
- methyl-(1,3,5-trimethyl-1 h-pyrazol-4-ylmethyl)-amine
- STK263680
-
- MDL： MFCD02056512
- Inchi： InChI=1S/C8H15N3/c1-6-8(5-9-3)7(2)11(4)10-6/h9H,5H2,1-4H3
- InChIKey： DBORGGVCQYVMEP-UHFFFAOYSA-N
- SMILES： CC1=NN(C)C(=C1CNC)C
Computed Properties
- 精确分子量: 153.126597491g/mol
- 同位素质量: 153.126597491g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 1
- 氢键受体数量: 3
- 重原子数量: 11
- 可旋转化学键数量: 2
- 复杂度: 127
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 29.8Ų
- XLogP3: 0.4
methyl(trimethyl-1H-pyrazol-4-yl)methylamine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM112594-1g |
N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 95% | 1g |
$294 | 2021-08-06 | |
| Enamine | EN300-63414-10.0g |
methyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 95.0% | 10.0g |
$492.0 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353215-250mg |
n-Methyl-1-(1,3,5-trimethyl-1h-pyrazol-4-yl)methanamine |
514816-08-1 | 95+% | 250mg |
￥1066.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353215-1g |
n-Methyl-1-(1,3,5-trimethyl-1h-pyrazol-4-yl)methanamine |
514816-08-1 | 95+% | 1g |
￥2220.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1353215-10g |
n-Methyl-1-(1,3,5-trimethyl-1h-pyrazol-4-yl)methanamine |
514816-08-1 | 95+% | 10g |
￥15542.00 | 2024-05-10 | |
| Enamine | EN300-63414-0.5g |
methyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 95.0% | 0.5g |
$48.0 | 2025-02-20 | |
| Life Chemicals | F2169-0311-2.5g |
methyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 95%+ | 2.5g |
$92.0 | 2023-09-06 | |
| Enamine | EN300-63414-0.1g |
methyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 95.0% | 0.1g |
$21.0 | 2025-02-20 | |
| Enamine | EN300-63414-0.25g |
methyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 95.0% | 0.25g |
$30.0 | 2025-02-20 | |
| Life Chemicals | F2169-0311-0.25g |
methyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine |
514816-08-1 | 95%+ | 0.25g |
$40.0 | 2023-09-06 |
methyl(trimethyl-1H-pyrazol-4-yl)methylamine Literature
-
Brandon D. Armstrong,Devin T. Edwards,Richard J. Wylde,Shamon A. Walker,Songi Han Phys. Chem. Chem. Phys., 2010,12, 5920-5926
-
Dan-Dan Wang,Qiang Jin,Li-Wei Zou,Jie Hou,Xia Lv,Wei Lei,Hai-Ling Cheng,Guang-Bo Ge,Ling Yang Chem. Commun., 2016,52, 3183-3186
-
Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592
-
Sawanta S. Mali,Jyoti V. Patil,Chang Kook Hong J. Mater. Chem. A, 2019,7, 10246-10255
-
Thu Trang Do,Kira Rundel,Qinying Gu,Eliot Gann,Sergei Manzhos,Krishna Feron,John Bell,Christopher R. McNeill,Prashant Sonar New J. Chem., 2017,41, 2899-2909
-
8. A cancer cell membrane-encapsulated MnO2 nanoreactor for combined photodynamic-starvation therapy†Wei Pan,Yegang Ge,Zhengze Yu,Ping Zhou,Bingjie Cui,Na Li,Bo Tang Chem. Commun., 2019,55, 5115-5118
-
Rein V. Ulijn,Simon J. Webb Chem. Commun., 2008, 2861-2863
-
Daniel E. Rubio-Diaz,Megan E. Pozza,Jordan Dimitrakov,Jason P. Gilleran,M. Monica Giusti,Judith L. Stella,Luis E. Rodriguez-Saona,C. A. Tony Buffington Analyst, 2009,134, 1133-1137
514816-08-1 (methyl(trimethyl-1H-pyrazol-4-yl)methylamine) Related Products
- 400756-28-7((1,3-Dimethyl-1H-pyrazol-4-yl)methanamine)
- 2101198-72-3(4-amino-N-[2-(dimethylamino)ethyl]-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxamide)
- 36554-97-9(9H,9H-Triacontafluoro-8,10-heptadecanedione)
- 23838-75-7(Benzenamine,2-[4-(1,1-dimethylpropyl)phenoxy]-)
- 1445700-48-0(1-(6-Fluoropyridine-2-carbonyl)-4-(4-methoxyphenyl)-1,4-diazepane)
- 1261895-79-7(2-Cyano-4-(thiophen-3-YL)phenol)
- 328948-53-4((2E)-N-(3-methylphenyl)-3-5-(2-nitrophenyl)furan-2-ylprop-2-enamide)
- 1903041-41-7(2-chloro-6-fluoro-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}benzamide)
- 2097962-91-7(methyl 1-(2-methoxyethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)
- 1183009-21-3(4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:514816-08-1)methyl(trimethyl-1H-pyrazol-4-yl)methylamine
Purity:99%
Quantity:1g
Price ($):222.0